Mono(2-ethyl-5-oxohexyl)phthalate

Specification

• Description: Mono(2-ethyl-5-oxohexyl) phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-ethyl-5-oxohexan-1-ol. It has a role as a human xenobiotic metabolite and a human urinary metabolite. It is a methyl ketone and a phthalic acid monoester.; mono-(2-Ethyl-5-oxohexyl) phthalate, also known as me(O)HP or meohp CPD, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-oxohexyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-oxohexyl) phthalate has been primarily detected in urine.
• CAS No.: 40321-98-0
• Molecular Formula: C16H20O5
• Molecular Weight: 292.33 g/mol
• IUPAC Name: 2-(2-ethyl-5-oxohexoxy)carbonylbenzoic acid
• Standard InChI: InChI=1S/C16H20O5/c1-3-12(9-8-11(2)17)10-21-16(20)14-7-5-4-6-13(14)15(18)19/h4-7,12H,3,8-10H2,1-2H3,(H,18,19)
• Standard InChI Key: HCWNFKHKKHNSSL-UHFFFAOYSA-N
• SMILES: CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O
• Canonical SMILES: CCC(CCC(=O)C)COC(=O)C1=CC=CC=C1C(=O)O